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Get Quote

Executive Summary
JNJ-DGAT2-A (CAS: 1962931-71-0) is a highly potent, selective small-molecule inhibitor of

Diacylglycerol Acyltransferase 2 (DGAT2).[1][2] Unlike its isozyme DGAT1, which primarily

manages dietary fat absorption in the intestine, DGAT2 is the dominant driver of hepatic

triglyceride (TAG) synthesis and Very Low-Density Lipoprotein (VLDL) secretion.

This guide details the mechanistic utility of JNJ-DGAT2-A as a chemical probe to dissect the

Kennedy Pathway. It provides validated protocols for distinguishing de novo lipogenesis from

re-esterification using stable isotope tracing—a critical distinction in Non-Alcoholic

Steatohepatitis (NASH) and Metabolic Dysfunction-Associated Steatotic Liver Disease

(MASLD) research.
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Property Metric Context

Potency (IC50) 140 nM (0.14 µM)
Measured in human DGAT2-

expressing Sf9 membranes.[1]

Selectivity >70-fold vs. DGAT1 and MGAT2.[2][3]

Mechanism Reversible Inhibition

Blocks the final step of TAG

synthesis (DAG

TAG).

Primary Utility Hepatic Steatosis Probe

Differentiates DGAT1 vs.

DGAT2 contribution to lipid

droplets.

Mechanistic Foundation: The Kennedy Pathway
To deploy JNJ-DGAT2-A effectively, one must understand its precise intervention point. The

synthesis of triglycerides occurs via the sn-glycerol-3-phosphate pathway (Kennedy Pathway).

The Isozyme Dichotomy
DGAT1: Located in the ER; high capacity, low affinity for substrates. Protects the ER from

lipotoxicity by rapidly esterifying excess fatty acids.

DGAT2: Located in the ER and Lipid Droplets (LDs); lower capacity, high affinity. It is

functionally coupled to de novo lipogenesis (DNL) enzymes (like FASN and SCD1) and is the

primary regulator of VLDL-TAG secretion.

JNJ-DGAT2-A specifically uncouples DNL from TAG storage, forcing hepatocytes to oxidize

fatty acids or divert them to phospholipid synthesis, thereby reducing steatosis without the

gastrointestinal side effects associated with DGAT1 inhibition.

Pathway Visualization
The following diagram illustrates the enzymatic cascade and the specific blockade by JNJ-

DGAT2-A.
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Figure 1: The Kennedy Pathway of Triglyceride Synthesis. JNJ-DGAT2-A selectively blocks the

DGAT2-mediated conversion of DAG to TAG, sparing the DGAT1 pathway.
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Experimental Protocols: Validating DGAT2 Inhibition
To ensure data integrity, researchers must use assays that can distinguish between the

activities of DGAT1 and DGAT2. The following protocol uses Stable Isotope Tracing, the gold

standard for validating JNJ-DGAT2-A activity in cellular models (e.g., HepG2 or primary

hepatocytes).

Protocol A: 13C-Labeled Glycerol Flux Assay
Rationale: This assay tracks the incorporation of glycerol into newly synthesized triglycerides.

Since DGAT2 is tightly coupled to glycerol incorporation via DNL, this readout is highly

sensitive to JNJ-DGAT2-A.

Materials:
Cell Line: HepG2 (ATCC HB-8065) or Primary Human Hepatocytes.

Tracer: [U-13C3, D5]-Glycerol (Cambridge Isotope Laboratories).

Inhibitor: JNJ-DGAT2-A (Stock: 10 mM in DMSO).

Control: T863 (DGAT1-selective inhibitor) for counter-screening.

Detection: LC-MS/MS (e.g., Sciex Triple Quad).

Step-by-Step Methodology:
Cell Seeding:

Seed HepG2 cells in 6-well plates at

cells/well.

Culture in MEM + 10% FBS for 24 hours until 80% confluence.

Compound Pre-incubation (The "Loading" Phase):

Wash cells 2x with PBS.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add serum-free media containing JNJ-DGAT2-A at varying concentrations (0.1 µM – 10

µM).

Critical Control: Include a DMSO vehicle control (0.1% v/v).

Incubate for 1 hour at 37°C. This ensures the inhibitor occupies the active site before

substrate flux begins.

Isotope Labeling:

Spike the media with [U-13C3, D5]-Glycerol to a final concentration of 100 µM.

Optional: Add 200 µM Oleic Acid:BSA (2:1 molar ratio) to drive high-throughput TAG

synthesis if modeling steatosis.

Incubate for 2–4 hours.

Lipid Extraction (Modified Bligh-Dyer):

Aspirate media and wash cells with ice-cold PBS.

Add 800 µL methanol:water (1:1) to lyse cells. Scrape and transfer to glass vials.

Add 400 µL chloroform. Vortex vigorously for 1 minute.

Centrifuge at 3,000 x g for 10 mins at 4°C.

Collect the lower organic phase (chloroform layer) containing lipids.

LC-MS/MS Analysis:

Dry the organic phase under nitrogen gas. Reconstitute in isopropanol:methanol (1:1).

Target specific TAG transitions.

Data Output: Measure the ratio of Labeled TAG (containing 13C-glycerol backbone) vs.

Unlabeled TAG.

Expected Results & Validation Criteria:
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Dose Response: JNJ-DGAT2-A should inhibit labeled TAG formation with an IC50

0.5 – 1.0 µM in whole cells (higher than the 0.14 µM enzyme assay due to cellular
permeability).

Specificity Check: Total TAG mass may not drop significantly in 4 hours, but the rate of new

synthesis (flux) must drop >90% at 10 µM.

Data Synthesis & Comparative Pharmacology
When designing studies, it is critical to benchmark JNJ-DGAT2-A against other agents. The

table below synthesizes data from key reference studies (Qi et al., Irshad et al.).

Table 1: Comparative Profile of DGAT Inhibitors
Feature JNJ-DGAT2-A T863

PF-06865571

(Ervogastat)

Target DGAT2 DGAT1 DGAT2

Primary IC50 140 nM ~15 nM ~10 nM

Selectivity >70x vs DGAT1 >100x vs DGAT2 High

Effect on VLDL Significant Reduction Minimal Effect Significant Reduction

Lipid Droplet

Morphology

Reduces LD size &

number

Minimal impact on LD

size
Reduces LD size

Clinical Status Preclinical Tool Preclinical Tool
Phase 2

(NASH/MASH)

Experimental Workflow Visualization
The following diagram outlines the logical flow for a "Rescue Experiment" to prove DGAT2

specificity. If JNJ-DGAT2-A effects are reversed by providing downstream products, the

mechanism is on-target.
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Figure 2: Logical flow for validating on-target pharmacology. Accumulation of the substrate

(DAG) confirms the blockade point.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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